Cas no 1242166-67-1 (rac-(3R,4S)-4-(cyclohexylmethyl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(cyclohexylmethyl)pyrrolidin-3-ol
• CAS No: 1242166-67-1
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6506699
• PubChem ID: 140584550
• Update Time: 2025-06-07

rac-(3R,4S)-4-(cyclohexylmethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(cyclohexylmethyl)pyrrolidin-3-ol
• 1242166-67-1
• EN300-1116973

• Inchi： 1S/C11H21NO/c13-11-8-12-7-10(11)6-9-4-2-1-3-5-9/h9-13H,1-8H2/t10-,11-/m1/s1
• InChI Key： VDZUZJSBDXUGNF-GHMZBOCLSA-N
• SMILES： O[C@@H]1CNC[C@H]1CC1CCCCC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(3R,4S)-4-(cyclohexylmethyl)pyrrolidin-3-ol

Professional Introduction to rac-(3R,4S)-4-(cyclohexylmethyl)pyrrolidin-3-ol (CAS No. 1242166-67-1)

Rac-(3R,4S-4-(cyclohexylmethyl)pyrrolidin-3-ol) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1242166-67-1, has garnered considerable attention due to its potential applications in drug development and biochemical studies.

The molecular structure of rac-(3R,4S-4-(cyclohexylmethyl)pyrrolidin-3-ol) consists of a pyrrolidine ring substituted with a cyclohexylmethyl group at the 4-position and hydroxyl groups at the 3-position. This configuration imparts specific stereochemical characteristics that are crucial for its biological activity. The presence of the cyclohexylmethyl group enhances the compound's solubility and stability, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel pharmacological agents that target neurological and cardiovascular disorders. Rac-(3R,4S-4-(cyclohexylmethyl)pyrrolidin-3-ol) has been identified as a promising lead compound due to its ability to interact with various biological targets. Studies have shown that this compound exhibits potential neuroprotective properties, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Moreover, the compound's stereochemistry plays a critical role in its pharmacological activity. The specific arrangement of the hydroxyl groups at the 3-position and the cyclohexylmethyl group at the 4-position influences its binding affinity to biological receptors. This has led to extensive research into optimizing these stereochemical features to enhance therapeutic efficacy while minimizing side effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of rac-(3R,4S-4-(cyclohexylmethyl)pyrrolidin-3-ol) with various protein targets. These simulations have provided valuable insights into the compound's mechanism of action, helping to guide the design of more effective derivatives. For instance, studies have indicated that modifications to the cyclohexylmethyl group can significantly alter the compound's pharmacokinetic properties, potentially improving its bioavailability and therapeutic index.

The synthesis of rac-(3R,4S-4-(cyclohexylmethyl)pyrrolidin-3-ol) has also been optimized through various chemical methodologies. Researchers have employed asymmetric synthesis techniques to achieve high enantiomeric purity, which is essential for pharmaceutical applications. These methods often involve chiral auxiliaries or catalysts that facilitate the selective formation of the desired stereoisomer.

In addition to its potential in drug development, rac-(3R,4S-4-(cyclohexylmethyl)pyrrolidin-3-ol) has shown promise in biochemical research. Its unique structure allows it to serve as a scaffold for exploring new chemical reactions and transformations. This has opened up avenues for developing novel synthetic strategies that could be applied to other complex molecules.

The compound's stability under various conditions has also been a focus of study. Researchers have investigated its behavior in different solvents and at varying temperatures to understand how these factors affect its reactivity and functionality. This information is crucial for determining optimal conditions for its use in pharmaceutical formulations and industrial applications.

Ethical considerations are also paramount when studying compounds like rac-(3R,4S-4-(cyclohexylmethyl)pyrrolidin-3-ol). Ensuring that all research is conducted with proper regulatory oversight and adherence to ethical guidelines is essential for maintaining public trust and safety. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies have been instrumental in fostering responsible research practices.

In conclusion, rac-(3R,4S strong>-4-(< strong>cyclohexylmethyl strong>)pyrrolidin - 3 - ol strong>) (CAS No. 1242166 - 67 - 1) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features, potential biological activities, and synthetic versatility make it a valuable asset for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.